Cas no 111479-37-9 (1,4,8,11-Tetraazacyclotetradecane-1-propanamine,4-methyl-)

1,4,8,11-Tetraazacyclotetradecane-1-propanamine,4-methyl- structure
111479-37-9 structure
Product Name:1,4,8,11-Tetraazacyclotetradecane-1-propanamine,4-methyl-
CAS No:111479-37-9
MF:C14H33N5
MW:271.445322751999
CID:187069
PubChem ID:3082621
Update Time:2025-04-19

1,4,8,11-Tetraazacyclotetradecane-1-propanamine,4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4,8,11-Tetraazacyclotetradecane-1-propanamine,4-methyl-
    • 3-(4-methyl-1,4,8,11-tetrazacyclotetradec-1-yl)propan-1-amine
    • AMTT
    • 1-(3-aminopropyl)-4-methyl-1,4,8,11-tetraazacyclotetradecane
    • 3-(4-methyl-1,4,8,11-tetraazacyclotetradecan-1-yl)propan-1-amine
    • 111479-37-9
    • 1,4,8,11-Tetraazacyclotetradecane-1-propanamine, 4-methyl-
    • DTXSID60149661
    • Inchi: 1S/C14H33N5/c1-18-10-3-6-16-8-9-17-7-4-12-19(14-13-18)11-2-5-15/h16-17H,2-15H2,1H3
    • InChI Key: ZBUNFVBLQCSLIF-UHFFFAOYSA-N
    • SMILES: N1(CCCN)CCCNCCNCCCN(C)CC1

Computed Properties

  • Exact Mass: 271.27389
  • Monoisotopic Mass: 271.274
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 56.6Ų

Experimental Properties

  • Density: 0.903
  • Boiling Point: 362.2°C at 760 mmHg
  • Flash Point: 172.8°C
  • Refractive Index: 1.459
  • PSA: 56.56
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